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ALR-6 safety and toxicity profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ALR-6

Cat. No.: B12373704

Unraveling the "ALR-6" Ambiguity

Initial research has identified three primary proteins that may be encompassed by the user's
request for "ALR-6":

e MIOX (Myo-Inositol Oxygenase): This enzyme was previously designated as Aldose
Reductase-like protein 6 (ALDRLSG). Its primary function is in the catabolism of myo-inositol,
a critical step in the glucuronic acid pathway. Its safety and toxicity profile would be centered
on the physiological consequences of altered inositol metabolism.

o ARLG6 (ADP-ribosylation factor-like protein 6): This is a small GTP-binding protein involved in
regulating intracellular vesicle trafficking, particularly in the context of cilia function. Mutations
in the ARLG6 gene are linked to Bardet-Biedl Syndrome, a genetic disorder with a range of
clinical manifestations. The safety profile of ARL6 would be considered in the context of
ciliary function and the pathophysiology of ciliopathies.

» ALR (Augmenter of Liver Regeneration): Also known as GFER, this protein is a sulfhydryl
oxidase located in the mitochondrial intermembrane space. It plays a crucial role in the
biogenesis of mitochondrial proteins and has been implicated in liver regeneration and
hepatocellular stress. Its safety assessment would focus on mitochondrial function and liver
homeostasis.

Given the distinct functions and pathological associations of these proteins, a consolidated
safety and toxicity profile would be scientifically inaccurate and misleading. To proceed with the
creation of a detailed technical guide, including quantitative data tables, experimental
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protocols, and pathway diagrams, the user is requested to specify which of the following
proteins is the subject of their inquiry:

e MIOX (formerly Aldose Reductase-like protein 6)
e ARLG6 (ADP-ribosylation factor-like protein 6)
e ALR (Augmenter of Liver Regeneration)

Upon receiving this clarification, a targeted and in-depth investigation will be conducted to
provide the requested technical guide, adhering to all specified requirements for data
presentation, experimental detail, and visualization.

» To cite this document: BenchChem. [ALR-6 safety and toxicity profile]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b12373704#alr-6-safety-
and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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